Cas no 6091-11-8 (AR-45)

• Product Name: AR-45
• CAS No: 6091-11-8
• MF: C₁₆H₂₄IN₃O₂
• MW: 417.285136222839
• CID: 509504
• PubChem ID: 111148
• Update Time: 2025-04-19

AR-45 Chemical and Physical Properties

Names and Identifiers

• AR-45
• AR-45

• Inchi： 1S/C16H23N3O2.HI/c1-16-8-9-18(3)14(16)19(4,5)13-7-6-11(10-12(13)16)21-15(20)17-2;/h6-7,10,14H,8-9H2,1-5H3;1H/t14-,16+;/m1./s1
• InChI Key： SLSBBKOEHGUBBZ-XMZRARIVSA-N
• SMILES： [I-].O(C(NC)=O)C1C=CC2=C(C=1)[C@]1(C)CCN(C)[C@@H]1[N+]2(C)C

Computed Properties

• Exact Mass: 313.03453
• Monoisotopic Mass: 417.09132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 54.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides